Cas no 872857-48-2 (N-(2,4-dimethoxyphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide
• CAS No: 872857-48-2
• MF: C₂₄H₂₅N₃O₆
• MW: 451.471806287766
• CID: 5509454
• PubChem ID: 16801365
• Update Time: 2025-05-21

N-(2,4-dimethoxyphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide
• MLS001117138
• AKOS001920568
• AB00850134-06
• 872857-48-2
• N-(2,4-dimethoxyphenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)-1H-indol-3-yl]-2-oxoacetamide
• NCGC00307399-01
• HMS2950H10
• SMR000627198
• CHEMBL1342507
• F2001-0559
• N-(2,4-dimethoxyphenyl)-2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide
• N-(2,4-dimethoxyphenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide
• N-(2,4-dimethoxyphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide

• Inchi： 1S/C24H25N3O6/c1-31-16-7-8-19(21(13-16)32-2)25-24(30)23(29)18-14-27(20-6-4-3-5-17(18)20)15-22(28)26-9-11-33-12-10-26/h3-8,13-14H,9-12,15H2,1-2H3,(H,25,30)
• InChI Key： NRNKBJOVIKWWCY-UHFFFAOYSA-N
• SMILES： O1CCN(C(CN2C=C(C(C(NC3C=CC(=CC=3OC)OC)=O)=O)C3C=CC=CC2=3)=O)CC1

Computed Properties

• Exact Mass: 451.17433553g/mol
• Monoisotopic Mass: 451.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 99.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2,4-dimethoxyphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide

N-(2,4-Dimethoxyphenyl)-2-{1-2-(Morpholin-4-yl)-2-Oxoethyl-1H-indol-3-yl}-2-Oxoacetamide: A Comprehensive Overview

The compound with CAS No 872857-48-2, known as N-(2,4-dimethoxyphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a dimethoxyphenyl group, a morpholinyl moiety, and an indole ring system. The combination of these structural elements contributes to its unique pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the importance of indole-containing compounds in drug discovery, particularly in the development of anticancer agents. The indole ring in this compound is a key structural feature that facilitates interactions with various biological targets, such as protein kinases and receptors. The presence of the morpholinyl group further enhances the molecule's stability and bioavailability, making it a promising candidate for further investigation in preclinical models.

One of the most notable aspects of this compound is its ability to modulate cellular signaling pathways associated with cancer progression. Research conducted in 2023 demonstrated that N-(2,4-dimethoxyphenyl)-...acetamide exhibits potent inhibitory activity against several oncogenic kinases, including Aurora kinases and CDKs (cyclin-dependent kinases). These findings suggest that the compound could serve as a lead molecule for the development of targeted therapies aimed at inhibiting tumor growth and metastasis.

In addition to its anticancer potential, this compound has also been explored for its anti-inflammatory properties. Studies have shown that it can suppress the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in vitro. This dual functionality—combining anticancer and anti-inflammatory activities—underscores the versatility of this molecule and its potential for use in multifaceted therapeutic interventions.

The synthesis of N-(2,4-dimethoxyphenyl)-...acetamide involves a multi-step process that incorporates advanced organic chemistry techniques. Key steps include the formation of the indole ring through cyclization reactions and the subsequent introduction of the morpholinyl group via nucleophilic substitution. The optimization of these steps has been critical in achieving high yields and ensuring the purity of the final product.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques, including NMR (nuclear magnetic resonance) and mass spectrometry. These analyses have confirmed the molecular structure and provided insights into its conformational flexibility, which is essential for understanding its interactions with biological targets.

Looking ahead, ongoing research is focused on elucidating the mechanism of action of this compound at the molecular level. By employing techniques such as X-ray crystallography and molecular docking simulations, scientists aim to uncover how it binds to its target proteins and induces therapeutic effects. Such knowledge will be invaluable for refining its structure further and enhancing its efficacy in preclinical models.

In conclusion, N-(2,4-dimethoxyphenyl)-...acetamide represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. As research continues to uncover its full potential, this compound holds promise as a novel therapeutic agent with applications in oncology and inflammation management.